Cas no 1904312-25-9 (tert-butyl N-(3-{[4-(1,3-thiazol-2-yloxy)phenyl]formamido}propyl)carbamate)

• Product Name: tert-butyl N-(3-{[4-(1,3-thiazol-2-yloxy)phenyl]formamido}propyl)carbamate
• CAS No: 1904312-25-9
• MF: C₁₈H₂₃N₃O₄S
• MW: 377.457923173904
• CID: 5750347
• PubChem ID: 92072592
• Update Time: 2025-06-08

tert-butyl N-(3-{[4-(1,3-thiazol-2-yloxy)phenyl]formamido}propyl)carbamate Chemical and Physical Properties

Names and Identifiers

• 1904312-25-9
• F6445-0674
• tert-butyl N-(3-{[4-(1,3-thiazol-2-yloxy)phenyl]formamido}propyl)carbamate
• AKOS025335972
• tert-butyl N-[3-[[4-(1,3-thiazol-2-yloxy)benzoyl]amino]propyl]carbamate

• Inchi： 1S/C18H23N3O4S/c1-18(2,3)25-16(23)20-10-4-9-19-15(22)13-5-7-14(8-6-13)24-17-21-11-12-26-17/h5-8,11-12H,4,9-10H2,1-3H3,(H,19,22)(H,20,23)
• InChI Key： KAYJTQCXYSOMHG-UHFFFAOYSA-N
• SMILES： S1C=CN=C1OC1C=CC(=CC=1)C(NCCCNC(=O)OC(C)(C)C)=O

Computed Properties

• Exact Mass: 377.14092740g/mol
• Monoisotopic Mass: 377.14092740g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 9
• Complexity: 462
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 118Ų

Additional information on tert-butyl N-(3-{[4-(1,3-thiazol-2-yloxy)phenyl]formamido}propyl)carbamate

Introduction to Tert-butyl N-(3-{[4-(1,3-thiazol-2-yloxy)phenyl]formamido}propyl)carbamate (CAS No. 1904312-25-9)

Tert-butyl N-(3-{[4-(1,3-thiazol-2-yloxy)phenyl]formamido}propyl)carbamate, a compound with the CAS number 1904312-25-9, represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential applications in drug development. The presence of a tert-butyl group, a formamido moiety, and a 1,3-thiazole ring system contributes to its complex chemical behavior and biological activity.

The structural framework of this compound is meticulously designed to interact with biological targets in a specific manner. The tert-butyl group enhances the lipophilicity of the molecule, facilitating better membrane penetration and cellular uptake. This characteristic is particularly crucial in drug design, as it can improve the bioavailability of therapeutic agents. Additionally, the formamido group introduces a polar region that can engage in hydrogen bonding, further influencing the compound's interactions with biological receptors.

The incorporation of the 1,3-thiazole ring into the molecule adds another layer of complexity and functionality. Thiazole derivatives are well-known for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The specific arrangement of atoms within the 1,3-thiazole ring allows for selective binding to target proteins, making this compound a promising candidate for further investigation.

The phenyl ring linked to the thiazole ring through an oxygen atom in the structure further enhances its potential biological activity. Phenyl derivatives are frequently found in bioactive molecules due to their ability to interact with various enzymes and receptors. The presence of the formamido group between the phenyl ring and the propyl chain adds another site for potential interaction with biological targets. This multifaceted structural design makes Tert-butyl N-(3-{[4-(1,3-thiazol-2-yloxy)phenyl]formamido}propyl)carbamate a versatile molecule with numerous potential applications.

In recent years, there has been growing interest in developing novel compounds that can modulate inflammatory pathways. Chronic inflammation is implicated in a wide range of diseases, including cancer, cardiovascular disease, and autoimmune disorders. The structural features of Tert-butyl N-(3-{[4-(1,3-thiazol-2-yloxy)phenyl]formamido}propyl)carbamate suggest that it may have anti-inflammatory properties. Specifically, the combination of the 1,3-thiazole ring and the phenyl group could interfere with key inflammatory signaling pathways.

The propyl chain extending from the carbamate group provides additional flexibility to the molecule, allowing it to adopt different conformations that may enhance its binding affinity to biological targets. This flexibility is crucial for achieving high specificity and efficacy in drug design. Additionally, the carbamate group itself can serve as a site for post-translational modifications, further expanding the potential applications of this compound.

Evidence from recent studies indicates that thiazole derivatives can exhibit significant therapeutic effects in various disease models. For instance, some thiazole-based compounds have shown promise in preclinical trials for their ability to inhibit tumor growth and metastasis. The unique structural features of Tert-butyl N-(3-{[4-(1,3-thiazol-2-yloxy)phenyl]formamido}propyl)carbamate position it as a potential candidate for further exploration in oncology research.

The development of new drugs often involves rigorous testing to ensure safety and efficacy. Tert-butyl N-(3-{[4-(1,3-thiazol-2-yloxy)phenyl]formamido}propyl)carbamate has not yet been extensively studied in clinical settings, but its promising preclinical profile suggests that it may be a valuable addition to future therapeutic strategies. Further research is needed to fully understand its mechanisms of action and potential side effects.

In conclusion, Tert-butyl N-(3-{[4-(1,3-thiazol-2-yloxy)phenyl]formamido}propyl)carbamate (CAS No. 1904312-25-9) is a structurally complex compound with significant potential in pharmaceutical applications. Its unique combination of functional groups makes it well-suited for modulating biological pathways involved in inflammation and cancer. While more research is needed to fully harness its therapeutic potential, this compound represents an exciting advancement in drug discovery and development.